Cas no 1355066-80-6 (2-(Propan-2-yloxy)pyrimidin-5-ol)

• Product Name: 2-(Propan-2-yloxy)pyrimidin-5-ol
• CAS No: 1355066-80-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 2855013
• Update Time: 2025-06-13

2-(Propan-2-yloxy)pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-ISOPROPOXYPYRIMIDIN-5-OL
• 2-propan-2-yloxypyrimidin-5-ol
• 5-Pyrimidinol, 2-(1-methylethoxy)-
• SB56652
• 2-(Propan-2-yloxy)pyrimidin-5-ol

• Inchi： 1S/C7H10N2O2/c1-5(2)11-7-8-3-6(10)4-9-7/h3-5,10H,1-2H3
• InChI Key： VRXPZVLEEGLSHE-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• XLogP3: 1
• Topological Polar Surface Area: 55.2

Additional information on 2-(Propan-2-yloxy)pyrimidin-5-ol

Introduction to 2-(Propan-2-yloxy)pyrimidin-5-ol (CAS No: 1355066-80-6)

2-(Propan-2-yloxy)pyrimidin-5-ol, identified by its Chemical Abstracts Service number (CAS No: 1355066-80-6), is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrimidine core substituted with a propan-2-yloxy group, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular biology research. The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of nucleoside analogs, antiviral agents, and anticancer drugs. The propan-2-yloxy moiety introduces a hydrophobic alkyl chain, which can modulate the compound's solubility, bioavailability, and interactions with biological targets.

The synthesis of 2-(Propan-2-yloxy)pyrimidin-5-ol involves strategic functionalization of the pyrimidine ring, typically through nucleophilic substitution or etherification reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or organometallic transformations, have been employed to achieve high yields and purity. Recent advancements in green chemistry have also influenced its production, emphasizing sustainable solvents and catalytic systems that minimize environmental impact.

In the context of contemporary pharmaceutical research, 2-(Propan-2-yloxy)pyrimidin-5-ol has been investigated for its potential role in modulating enzyme activity and receptor binding. Its structural features make it a promising candidate for inhibiting kinases and other therapeutic targets implicated in diseases such as cancer and inflammatory disorders. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes like Janus kinases (JAKs) and tyrosine kinases, which are pivotal in signal transduction pathways.

One of the most intriguing aspects of 2-(Propan-2-yloxy)pyrimidin-5-ol is its ability to serve as a versatile building block for more complex pharmacophores. By appending additional functional groups or integrating it into larger molecular frameworks, researchers can tailor its biological activity to specific therapeutic needs. For instance, modifications at the 5-hydroxyl position or the propyl ether linkage could enhance binding affinity or metabolic stability. Such structural diversification is crucial for optimizing drug candidates throughout the development pipeline.

The compound's pharmacokinetic profile is another area of active investigation. The presence of the propan-2-yloxy group influences its lipophilicity, which in turn affects absorption, distribution, metabolism, and excretion (ADME) properties. Computational modeling and experimental techniques are employed to predict how variations in this moiety might impact overall drug performance. These studies are essential for designing molecules that not only exhibit potent biological activity but also demonstrate favorable pharmacokinetic properties.

Recent publications highlight the utility of 2-(Propan-2-yloxy)pyrimidin-5-ol in fragment-based drug design (FBDD). Fragment screening approaches leverage small molecule libraries to identify high-affinity binders to biological targets. The compound's unique structure has proven useful in identifying novel fragments that can be further optimized into lead compounds. This strategy has accelerated drug discovery efforts by providing starting points for structure-based drug design (SBDD) campaigns.

Moreover, 2-(Propan-2-yloxy)pyrimidin-5-ol has been explored in combination therapies to enhance therapeutic efficacy while reducing side effects. Its ability to interact with multiple targets or modulate signaling pathways makes it an attractive candidate for synergistic approaches in treating multifaceted diseases. Such combinatorial strategies are increasingly recognized as key drivers in modern medicine, particularly in oncology where polypharmacology plays a crucial role.

The role of computational chemistry in understanding the behavior of 2-(Propan-2-yloxy)pyrimidin-5-ol cannot be overstated. Molecular dynamics simulations, quantum mechanical calculations, and machine learning models are employed to elucidate its interactions with biological macromolecules. These computational tools provide insights into binding mechanisms and help predict how structural modifications might influence activity. By integrating experimental data with computational predictions, researchers can streamline the optimization process and reduce costly trial-and-error experimentation.

In conclusion, 2-(Propan-2-yloxy)pyrimidin-5-ol (CAS No: 1355066-80-6) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its pyrimidine core combined with the propan-2-yloxy group offers a rich platform for developing new therapeutics across various disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry investigations.